(R)-Di-t-butyl 2-hydroxysuccinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R)-Di-t-butyl 2-hydroxysuccinate, or (R)-DTBSH, is an organic compound with a wide range of applications in the laboratory. It is a chiral molecule, meaning that it has two different forms, known as enantiomers, which are mirror images of each other. (R)-DTBSH has been used in the synthesis of a variety of compounds, including pharmaceuticals, and has also been studied for its potential therapeutic uses.
Scientific Research Applications
(R)-DTBSH has been studied for its potential scientific research applications. It has been used as a substrate in the synthesis of a variety of compounds, including pharmaceuticals. It has also been used as a chiral auxiliary in asymmetric synthesis reactions. Additionally, (R)-DTBSH has been studied for its potential therapeutic uses, such as in the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of (R)-DTBSH is not well understood. However, it is believed to act as an enzyme inhibitor, which means that it binds to enzymes and prevents them from performing their normal functions. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
(R)-DTBSH has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as to reduce inflammation and pain in animal models. Additionally, (R)-DTBSH has been found to inhibit the activity of various enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
(R)-DTBSH has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it is relatively non-toxic and has been found to be relatively non-irritating to the skin and eyes. However, (R)-DTBSH has several limitations for use in laboratory experiments. It is not very soluble in water, which can limit its use in some experiments. Additionally, it can be difficult to separate the enantiomers of (R)-DTBSH, which can limit its use in asymmetric synthesis reactions.
Future Directions
There are several potential future directions for (R)-DTBSH. It could be studied further for its potential therapeutic uses, such as in the treatment of cancer and other diseases. Additionally, it could be used in the synthesis of a variety of compounds, such as pharmaceuticals. Finally, it could be studied further for its potential biochemical and physiological effects, such as its ability to inhibit the activity of various enzymes.
Synthesis Methods
(R)-DTBSH can be synthesized through a variety of methods. One of the most common methods involves the reaction of di-t-butyl succinate with hydrogen peroxide in the presence of a base. This reaction produces (R)-DTBSH and di-t-butyl peroxide. Other methods for synthesizing (R)-DTBSH involve the use of catalysts, such as palladium, copper, or nickel.
properties
IUPAC Name |
ditert-butyl (2R)-2-hydroxybutanedioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O5/c1-11(2,3)16-9(14)7-8(13)10(15)17-12(4,5)6/h8,13H,7H2,1-6H3/t8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GINKKVHSVSLTAV-MRVPVSSYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC(C(=O)OC(C)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)C[C@H](C(=O)OC(C)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.